11-(4-Butoxyphenyl)-5-{[(3,4-dimethylphenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene

• IUPAC Name: 11-(4-butoxyphenyl)-5-[(3,4-dimethylphenyl)methylsulfanyl]-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-diene
• InChI: InChI=1S/C26H33N5OS/c1-4-5-14-32-22-10-8-21(9-11-22)23-16-24-25-27-28-26(30(25)12-13-31(24)29-23)33-17-20-7-6-18(2)19(3)15-20/h6-13,15,23-25,27,29H,4-5,14,16-17H2,1-3H3
• InChI Key: UFFWXVBNHAJMEK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)SCC5=CC(=C(C=C5)C)C
• Molecular Formula: C26H33N5OS
• Molecular Weight: 463.6 g/mol
• CAS No.: 1326806-65-8

Description

11-(4-Butoxyphenyl)-5-{[(3,4-dimethylphenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene is a useful research compound. Its molecular formula is C26H27N5OS and its molecular weight is 457.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research on compounds with complex structures often involves their synthesis and detailed characterization. For instance, the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes has been explored, indicating a focus on creating compounds with specific functional groups that can influence their chemical behavior and stability (Watanabe et al., 2010). Such studies are crucial for understanding the potential applications of the compound , as they provide foundational knowledge on how to synthesize and manipulate similar structures for desired applications.

Photophysical and Photochemical Properties

The study of photophysical and photochemical properties is another area of interest. Compounds with specific structural features can exhibit unique light-induced behaviors, making them suitable for applications in materials science, such as in the development of photoluminescent materials or in photoredox catalysis (Yan et al., 2018). Understanding the light-induced behaviors of similar compounds can hint at the applications of our compound in areas like organic light-emitting diodes (OLEDs) or photocatalysis.

Structural Analysis

Structural analysis using techniques such as X-ray crystallography provides insights into the molecular configuration, intermolecular interactions, and stability of complex compounds (Rivera et al., 2012). Such detailed structural information is essential for tailoring the compound for specific applications, such as in the design of molecular sensors, pharmaceuticals, or materials with specific mechanical properties.